Cas no 217819-14-2 (Benzene, 1-bromo-3,5-bis(1,1-dimethylethyl)-2-methoxy-)

• Product Name: Benzene, 1-bromo-3,5-bis(1,1-dimethylethyl)-2-methoxy-
• CAS No: 217819-14-2
• MF: C₁₅H₂₃BrO
• MW: 299.246524095535
• CID: 1409107
• PubChem ID: 15405940
• Update Time: 2025-04-20

Benzene, 1-bromo-3,5-bis(1,1-dimethylethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3,5-bis(1,1-dimethylethyl)-2-methoxy-
• 1,5-di-tert-butyl-3-bromo-2-methoxybenzene
• 1-bromo-3,5-ditert-butyl-2-methoxybenzene
• DTXSID60572475
• 1-Bromo-3,5-bis(1,1-dimethylethyl)-2-methoxybenzene
• 1-methoxy-2,4-di-t-butyl-6-bromobenzene
• 1-bromo-3,5-di-tert-butyl-2-methoxybenzene
• SCHEMBL3770921
• DA-30172
• 217819-14-2
• TWDKREJUVZHQFJ-UHFFFAOYSA-N

• Inchi： 1S/C15H23BrO/c1-14(2,3)10-8-11(15(4,5)6)13(17-7)12(16)9-10/h8-9H,1-7H3
• InChI Key： TWDKREJUVZHQFJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OC)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 298.09329
• Monoisotopic Mass: 298.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23